Cas no 2171738-87-5 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methanesulfonamidopropyl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methanesulfonamidopropyl)carbamoylpropanoic acid
• CAS No: 2171738-87-5
• MF: C₂₃H₂₇N₃O₇S
• MW: 489.541384935379
• CID: 5905714
• PubChem ID: 165552932
• Update Time: 2025-08-05

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methanesulfonamidopropyl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methanesulfonamidopropyl)carbamoylpropanoic acid
• 2171738-87-5
• EN300-1479512
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(3-methanesulfonamidopropyl)carbamoyl]propanoic acid

• Inchi： 1S/C23H27N3O7S/c1-34(31,32)25-12-6-11-24-22(29)20(13-21(27)28)26-23(30)33-14-19-17-9-4-2-7-15(17)16-8-3-5-10-18(16)19/h2-5,7-10,19-20,25H,6,11-14H2,1H3,(H,24,29)(H,26,30)(H,27,28)
• InChI Key： GXZHTCAAWVOWMK-UHFFFAOYSA-N
• SMILES： S(C)(NCCCNC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(=O)=O

Computed Properties

• Exact Mass: 489.15697138g/mol
• Monoisotopic Mass: 489.15697138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 807
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 159Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methanesulfonamidopropyl)carbamoylpropanoic acid

Comprehensive Analysis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methanesulfonamidopropyl)carbamoylpropanoic acid (CAS No. 2171738-87-5)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methanesulfonamidopropyl)carbamoylpropanoic acid (CAS No. 2171738-87-5) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected sulfonamide derivative, is a critical intermediate in peptide synthesis and drug development. Its molecular architecture combines a fluorenylmethoxycarbonyl (Fmoc) group with a methanesulfonamidopropyl moiety, making it a versatile building block for researchers.

The Fmoc group is widely recognized for its role in solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of peptides for therapeutic and diagnostic purposes. With the growing demand for custom peptides and bioconjugates, the importance of high-quality intermediates like CAS No. 2171738-87-5 cannot be overstated. Researchers frequently search for "Fmoc-protected amino acid derivatives" or "sulfonamide-based peptide linkers" to identify compounds that can enhance the efficiency and yield of their synthetic protocols.

One of the standout features of this compound is its compatibility with green chemistry principles. As sustainability becomes a focal point in chemical research, scientists are increasingly interested in reagents that minimize environmental impact. The methanesulfonamidopropyl segment in 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methanesulfonamidopropyl)carbamoylpropanoic acid offers improved solubility in aqueous and organic solvents, reducing the need for hazardous solvents during synthesis. This aligns with the broader trend of "eco-friendly peptide synthesis" and "sustainable drug development," topics that dominate academic and industrial discussions.

From a structural perspective, the compound’s carbamoylpropanoic acid backbone provides a robust platform for further functionalization. This characteristic is particularly valuable in the design of targeted drug delivery systems and biomolecular probes. For instance, the integration of CAS No. 2171738-87-5 into peptide-drug conjugates (PDCs) has shown promise in improving the pharmacokinetic profiles of therapeutic agents. Such applications are frequently explored in searches related to "advanced peptide therapeutics" and "next-generation drug carriers."

In addition to its synthetic utility, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methanesulfonamidopropyl)carbamoylpropanoic acid is also a subject of interest in analytical chemistry. Techniques like high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are often employed to characterize its purity and stability. Researchers looking for "HPLC methods for Fmoc compounds" or "MS analysis of sulfonamide derivatives" will find this compound particularly relevant to their work.

The compound’s CAS No. 2171738-87-5 is also a key player in the burgeoning field of proteomics and chemical biology. As scientists strive to decode complex biological pathways, tools like activity-based probes (ABPs) and photoaffinity labels are in high demand. The Fmoc-protected sulfonamide structure of this molecule makes it an ideal candidate for developing such tools, addressing queries like "chemical probes for enzyme studies" and "photoaffinity labeling reagents."

Looking ahead, the potential applications of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methanesulfonamidopropyl)carbamoylpropanoic acid are vast. Its role in bioconjugation strategies, material science, and even nanotechnology underscores its multidisciplinary relevance. As the scientific community continues to explore "innovative chemical linkers" and "multifunctional building blocks," this compound is poised to remain at the forefront of research and development.

In summary, CAS No. 2171738-87-5 represents a critical asset for chemists and biologists alike. Its unique combination of Fmoc protection, sulfonamide functionality, and carboxylic acid group opens doors to countless innovations. Whether you’re investigating "peptide synthesis optimization" or "chemical biology tools," this compound offers a reliable and efficient solution to meet your research needs.